Cas no 59292-36-3 (Ethyl 5-methoxy-1H-indole-3-carboxylate)

• Product Name: Ethyl 5-methoxy-1H-indole-3-carboxylate
• CAS No: 59292-36-3
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD06204308
• CID: 821347
• PubChem ID: 24975615
• Update Time: 2025-10-29

Ethyl 5-methoxy-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methoxy-1H-indole-3-carboxylate
• 1H-INDOLE-3-CARBOXYLIC ACID,5-METHOXY-,ETHYL ESTER
• 5-Methoxyindole-3-carboxylic acid ethyl ester
• AC6423
• 59292-36-3
• DTXSID30648252
• CHEMBL4566809
• CS-0361595
• 5-methoxy-3-carbethoxyindole
• JCFBDEMCPUONPI-UHFFFAOYSA-N
• SCHEMBL2866771
• Ethyl 5-Methoxyindole-3-carboxylate
• 5-methoxy-1H-indole-3-carboxylic acid ethyl ester
• Ethyl5-methoxy-1H-indole-3-carboxylate
• MFCD06204308
• SY058829
• Ethyl5-Methoxyindole-3-carboxylate
• 5-methoxyl-3-indoleethyl formate

• MDL： MFCD06204308
• Inchi： 1S/C12H13NO3/c1-3-16-12(14)10-7-13-11-5-4-8(15-2)6-9(10)11/h4-7,13H,3H2,1-2H3
• InChI Key： JCFBDEMCPUONPI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC2C=CC(=CC=21)OC)=O

Computed Properties

• Exact Mass: 219.09000
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1.216
• PSA: 51.32000
• LogP: 2.35320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Ethyl 5-methoxy-1H-indole-3-carboxylate

Ethyl 5-methoxy-1H-indole-3-carboxylate (CAS No. 59292-36-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-methoxy-1H-indole-3-carboxylate, identified by its Chemical Abstracts Service Number (CAS No. 59292-36-3), is a significant compound in the realm of pharmaceutical chemistry. This intermediate plays a pivotal role in the synthesis of various bioactive molecules, particularly those with indole scaffolds, which are widely recognized for their pharmacological properties. The compound's structure, featuring a methoxy group at the 5-position and a carboxylate ester at the 3-position of the indole ring, makes it a versatile building block for medicinal chemists.

The utility of Ethyl 5-methoxy-1H-indole-3-carboxylate stems from its ability to serve as a precursor in the preparation of more complex molecules. In recent years, there has been growing interest in indole derivatives due to their demonstrated efficacy in treating a range of diseases, including cancer, neurological disorders, and infectious diseases. The methoxy group in its structure not only enhances its reactivity but also contributes to the overall pharmacokinetic profile of the final drug candidates.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. Researchers have developed novel catalytic processes that allow for the efficient and scalable synthesis of Ethyl 5-methoxy-1H-indole-3-carboxylate, making it more accessible for industrial applications. These innovations have enabled pharmaceutical companies to explore new drug pipelines with greater flexibility and precision.

The chemical properties of Ethyl 5-methoxy-1H-indole-3-carboxylate make it an attractive candidate for further functionalization. Its indole core can be modified in various ways, such as through alkylation, acylation, or halogenation, to produce compounds with tailored biological activities. This adaptability has led to its incorporation into numerous research projects aimed at discovering novel therapeutic agents.

In the context of drug discovery, Ethyl 5-methoxy-1H-indole-3-carboxylate has been employed in the development of small molecule inhibitors targeting specific enzymes and receptors. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on enzymes involved in cancer cell proliferation and survival. These findings underscore its potential as a lead compound or intermediate in the synthesis of anticancer agents.

The role of this compound extends beyond oncology. Researchers have also investigated its applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The indole moiety is known to interact with various biological targets, making it a promising scaffold for developing neuroprotective agents. By leveraging the structural features of Ethyl 5-methoxy-1H-indole-3-carboxylate, scientists aim to design molecules that can modulate neural pathways associated with these conditions.

The synthesis of Ethyl 5-methoxy-1H-indole-3-carboxylate itself is an area of active research. Recent studies have focused on optimizing reaction conditions to improve yield and purity while minimizing side products. Transition metal-catalyzed reactions, particularly those involving palladium and copper complexes, have been explored as effective methods for constructing the indole core. These approaches not only enhance efficiency but also align with green chemistry principles by reducing waste and energy consumption.

The pharmaceutical industry has taken note of these developments and has incorporated Ethyl 5-methoxy-1H-indole-3-carboxylate into several clinical trials as part of novel drug candidates. Preliminary results from these trials are promising, indicating that compounds derived from this intermediate may offer therapeutic benefits across multiple disease areas. As research continues to uncover new applications, the demand for high-quality Ethyl 5-methoxy-1H-indole-3-carboxylate is expected to grow.

In conclusion, Ethyl 5-methoxy-1H-indole-3-carboxylate (CAS No. 59292-36-3) is a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable intermediate for developing innovative therapeutics. With ongoing advancements in synthetic chemistry and drug discovery, this compound is poised to remain at the forefront of pharmaceutical innovation for years to come.